2-Octanol 2-Octanol 2-Octanol is a fatty alcohol mainly found in castor oil, tomato leaves and wine.
2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-octanol is considered to be a fatty alcohol lipid molecule. 2-Octanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Octanol has been primarily detected in urine. Within the cell, 2-octanol is primarily located in the cytoplasm. 2-Octanol is an earthy, fat, and fresh tasting compound that can be found in common buckwheat, corn, and ginger. This makes 2-octanol a potential biomarker for the consumption of these food products.
Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol.
Brand Name: Vulcanchem
CAS No.: 123-96-6
VCID: VC20851534
InChI: InChI=1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3
SMILES: CCCCCCC(C)O
Molecular Formula: CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
Molecular Weight: 130.23 g/mol

2-Octanol

CAS No.: 123-96-6

Cat. No.: VC20851534

Molecular Formula: CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O

Molecular Weight: 130.23 g/mol

* For research use only. Not for human or veterinary use.

2-Octanol - 123-96-6

Specification

Description 2-Octanol is a fatty alcohol mainly found in castor oil, tomato leaves and wine.
2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-octanol is considered to be a fatty alcohol lipid molecule. 2-Octanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Octanol has been primarily detected in urine. Within the cell, 2-octanol is primarily located in the cytoplasm. 2-Octanol is an earthy, fat, and fresh tasting compound that can be found in common buckwheat, corn, and ginger. This makes 2-octanol a potential biomarker for the consumption of these food products.
Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol.
CAS No. 123-96-6
Molecular Formula CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
Molecular Weight 130.23 g/mol
IUPAC Name octan-2-ol
Standard InChI InChI=1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3
Standard InChI Key SJWFXCIHNDVPSH-UHFFFAOYSA-N
Impurities THE CONTENT OF METHYL HEXYL KETONE RANGES FROM 2% MAX IN THE CHEM GRADE TO 14% MAX IN THE SOLVENT GRADE.
SMILES CCCCCCC(C)O
Canonical SMILES CCCCCCC(C)O
Boiling Point 179.25 °C
179 °C
178.5 °C
Colorform Liquid
Colorless liquid
Flash Point 76 °C
Melting Point 3.5 °C
-15.5 °C
-31.6 °C
-38.6°C
-38.6 °C

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